Cas no 93614-78-9 (3-(2-methylphenyl)prop-2-enal)

• Product Name: 3-(2-methylphenyl)prop-2-enal
• CAS No: 93614-78-9
• MF: C₁₀H₁₀O
• MW: 146.185802936554
• CID: 94311
• PubChem ID: 10931572
• Update Time: 2025-06-14

3-(2-methylphenyl)prop-2-enal Chemical and Physical Properties

Names and Identifiers

• 3-(o-Tolyl)acrylaldehyde
• 2-Methylcinnamaldehyde
• 3-(2-methylphenyl)prop-2-enal
• (E)-3-(2-methylphenyl)prop-2-enal
• 4549-82-0
• ZAUAFFKABKNGKX-QPJJXVBHSA-N
• AKOS006290205
• 93614-78-9
• 2-methyl cinnamic aldehyde
• EN300-1246758
• SCHEMBL629968
• PK04_096259
• (E)-3-o-tolylacrylaldehyde
• J-501954
• (E)-3-(o-tolyl)acrylaldehyde
• 2-Propenal, 3-(2-methylphenyl)-, (2E)-
• G78847

• MDL： MFCD08458713
• Inchi： 1S/C10H10O/c1-9-5-2-3-6-10(9)7-4-8-11/h2-8H,1H3/b7-4+
• InChI Key： ZAUAFFKABKNGKX-QPJJXVBHSA-N
• SMILES： O=C/C=C/C1C=CC=CC=1C

Computed Properties

• Exact Mass: 146.07300
• Monoisotopic Mass: 146.073164938g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 1.015
• Boiling Point: 260 ºC
• Flash Point: 92 ºC
• Refractive Index: 1.569
• PSA: 17.07000
• LogP: 2.20710

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamaldehydes Cinnamaldehydes
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamaldehydes

Additional information on 3-(2-methylphenyl)prop-2-enal

Recent Advances in the Study of 3-(2-methylphenyl)prop-2-enal (CAS: 93614-78-9) in Chemical Biology and Pharmaceutical Research

3-(2-methylphenyl)prop-2-enal (CAS: 93614-78-9) is a chemical compound that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This aromatic aldehyde derivative exhibits unique structural and functional properties, making it a promising candidate for drug discovery and development. Recent studies have explored its synthesis, biological activity, and potential therapeutic uses, shedding light on its mechanism of action and pharmacological profile.

One of the key areas of research focuses on the synthesis and optimization of 3-(2-methylphenyl)prop-2-enal. Advanced synthetic methodologies, including catalytic asymmetric synthesis and green chemistry approaches, have been employed to improve yield and enantioselectivity. These advancements are crucial for scaling up production and ensuring the compound's availability for further biological testing and clinical applications.

In terms of biological activity, recent in vitro and in vivo studies have demonstrated that 3-(2-methylphenyl)prop-2-enal exhibits notable anti-inflammatory and antioxidant properties. Mechanistic studies suggest that the compound modulates key signaling pathways, such as the NF-κB and Nrf2 pathways, which are implicated in inflammatory and oxidative stress responses. These findings highlight its potential as a therapeutic agent for conditions like chronic inflammation and neurodegenerative diseases.

Furthermore, the compound's pharmacokinetic and pharmacodynamic properties have been investigated to assess its suitability as a drug candidate. Preliminary data indicate favorable absorption and distribution profiles, although further studies are needed to evaluate its metabolism and excretion. Researchers are also exploring its potential as a lead compound for the development of novel analogs with enhanced efficacy and reduced toxicity.

The therapeutic potential of 3-(2-methylphenyl)prop-2-enal extends to its antimicrobial activity. Recent studies have reported its effectiveness against a range of bacterial and fungal pathogens, including drug-resistant strains. This has spurred interest in its use as a scaffold for designing new antimicrobial agents to address the growing challenge of antibiotic resistance.

In conclusion, 3-(2-methylphenyl)prop-2-enal (CAS: 93614-78-9) represents a versatile and promising compound in chemical biology and pharmaceutical research. Ongoing studies continue to uncover its multifaceted biological activities and therapeutic potential, paving the way for its future application in drug development. Further research is warranted to fully elucidate its mechanisms of action and optimize its pharmacological properties for clinical use.